Cas no 2138032-36-5 (3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid)

• Product Name: 3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid
• CAS No: 2138032-36-5
• MF: C₁₃H₁₆BrNO₅
• MW: 346.173843383789
• CID: 6234612
• PubChem ID: 165801489
• Update Time: 2025-06-16

3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid
• 2138032-36-5
• 3-bromo-2-{[(tert-butoxy)carbonyl]amino}-6-methoxybenzoic acid
• EN300-1177851

• Inchi： 1S/C13H16BrNO5/c1-13(2,3)20-12(18)15-10-7(14)5-6-8(19-4)9(10)11(16)17/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： XULNDHJLEPVALG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=C1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 345.02119g/mol
• Monoisotopic Mass: 345.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid

Comprehensive Overview of 3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid (CAS No. 2138032-36-5)

3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid (CAS No. 2138032-36-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including a bromo substituent, a tert-butoxycarbonyl (Boc) protecting group, and a methoxybenzoic acid backbone, make it a valuable intermediate for drug discovery and development. This compound has garnered significant attention due to its potential applications in designing protease inhibitors and other biologically active molecules.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has driven interest in compounds like 3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid. Researchers frequently search for "Boc-protected benzoic acid derivatives" or "brominated aromatic building blocks" to identify versatile synthons for complex molecule assembly. The presence of both electron-withdrawing (bromo) and electron-donating (methoxy) groups on the aromatic ring creates interesting reactivity patterns that can be exploited in palladium-catalyzed cross-coupling reactions, a hot topic in modern synthetic chemistry.

From a synthetic perspective, CAS 2138032-36-5 offers multiple handles for further functionalization. The carboxylic acid moiety allows for esterification or amide bond formation, while the Boc group provides orthogonal protection for subsequent peptide coupling strategies. Recent publications have highlighted its utility in creating targeted kinase inhibitors, addressing one of the most searched topics in medicinal chemistry forums. The compound's stability under various conditions makes it particularly attractive for high-throughput screening applications.

Quality control of 3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy – all frequently searched terms by quality assurance professionals. The compound's spectral characteristics (including distinctive 1H NMR peaks around δ 7.5-8.0 ppm for aromatic protons and δ 1.5 ppm for tert-butyl groups) serve as important identification markers. Storage recommendations generally suggest anhydrous conditions at low temperatures to preserve the integrity of both the Boc group and the acid functionality.

Environmental and safety considerations for handling CAS 2138032-36-5 align with standard laboratory protocols for organic synthesis intermediates. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. The compound's biodegradability profile and ecotoxicological data have become increasingly important search parameters as the chemical industry moves toward greener practices.

The market for functionalized benzoic acid derivatives continues to expand, with 3-bromo-2-{(tert-butoxy)carbonylamino}-6-methoxybenzoic acid occupying a niche position among pharmaceutical building blocks. Its price and availability fluctuate based on demand from contract research organizations (CROs) engaged in fragment-based drug discovery – another trending search term in the scientific community. Custom synthesis options for isotope-labeled versions (e.g., 13C or deuterated forms) have emerged to meet the needs of advanced pharmacokinetic studies.

Future research directions for this compound may explore its incorporation into metal-organic frameworks (MOFs) or as a ligand for asymmetric catalysis – both areas generating substantial academic interest. The compound's potential role in developing COVID-19 related therapeutics (through protease inhibition mechanisms) has also appeared in recent literature searches, though conclusive data remains forthcoming. As synthetic methodologies advance, particularly in flow chemistry applications, the production scalability of such specialized intermediates will likely improve.